3-[[(4,4-Difluorocyclohexyl)-methylamino]methyl]-5-(trifluoromethyl)phenol

• IUPAC Name: 3-[[(4,4-difluorocyclohexyl)-methylamino]methyl]-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C15H18F5NO/c1-21(12-2-4-14(16,17)5-3-12)9-10-6-11(15(18,19)20)8-13(22)7-10/h6-8,12,22H,2-5,9H2,1H3
• InChI Key: SASXTKIYKNJIRS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC(=C1)O)C(F)(F)F)C2CCC(CC2)(F)F
• Molecular Formula: C15H18F5NO
• Molecular Weight: 323.30 g/mol
• CAS No.: 2419675-73-1

Description

This compound, also known by its CAS Number: 2419675-73-1, is a chemical with the molecular formula C15H18F5NO. It has a molecular weight of 323.31. The IUPAC name for this compound is 3-(((4,4-difluorocyclohexyl)(methyl)amino)methyl)-5-(trifluoromethyl)phenol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H18F5NO/c1-21(12-2-4-14(16,17)5-3-12)9-10-6-11(15(18,19)20)8-13(22)7-10/h6-8,12,22H,2-5,9H2,1H3. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 323.31. Other physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not available in the current resources.

Scientific Research Applications

Fluorescent Chemosensors Development

4-Methyl-2,6-diformylphenol (DFP) serves as a crucial platform for creating chemosensors for various analytes, showcasing high selectivity and sensitivity. The adaptability of DFP allows for detection across a wide range of metal ions, anions, and neutral molecules, pointing towards a growing field in chemical sensing technology (Roy, 2021).

Pharmacological Review of Chlorogenic Acid

Chlorogenic Acid (CGA) exhibits a vast array of therapeutic roles including antioxidant, antibacterial, hepatoprotective, and neuroprotective activities. It's an example of how phenolic compounds, which share similar functional groups to the specified chemical, contribute significantly to health benefits and treatment of metabolic disorders (Naveed et al., 2018).

Environmental Impact of Antimicrobial Agents

Triclosan (TCS), a phenolic compound, exemplifies the environmental persistence and toxicity concerns related to the widespread use of antimicrobial agents. Studies reveal its accumulation in various environmental matrices and potential to form more toxic compounds, underlining the ecological risks associated with phenolic pollutants (Bedoux et al., 2012).

Toxicology of Brominated Phenols

2,4,6-Tribromophenol's environmental prevalence and the knowledge gap in its toxicokinetic and toxicodynamic effects highlight the need for comprehensive research on brominated phenols. These studies underscore the environmental and health implications of phenolic compounds and their derivatives, stressing the importance of understanding their behavior and impact (Koch & Sures, 2018).

Ionic Liquids Phase Behavior

Research on imidazolium- and phosphonium-based ionic liquids interacting with various solutes, including phenolic compounds, opens up avenues for applications in solvent systems and extraction processes. This highlights the role of phenolic structures in developing environmentally friendly solvents with adjustable properties (Visak et al., 2014).

Lampricide TFM Environmental Effects

The use of 3-trifluoromethyl-4-nitrophenol (TFM) for controlling sea lamprey populations in the Great Lakes demonstrates the environmental application and impact of specific phenolic compounds. Despite its effectiveness, the need for further studies on its estrogenic effects suggests a cautious approach to the environmental management of phenolic pesticides (Hubert, 2003).